Cas no 1369245-21-5 (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid
• CAS No: 1369245-21-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6204772
• PubChem ID: 82409146
• Update Time: 2025-06-30

1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1369245-21-5
• EN300-6512961
• 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-11-5-10-8-6(9(12)13)3-2-4-7(8)11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： CYOAEOJIKUAISK-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC1)N(C)C=N2)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid (CAS No. 1369245-21-5)

1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid (CAS No. 1369245-21-5) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to as a benzodiazole derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.

The molecular structure of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid features a fused bicyclic system, combining a tetrahydrobenzodiazole core with a carboxylic acid functional group. This combination enhances its reactivity and makes it a versatile intermediate in organic synthesis. Recent studies highlight its potential as a precursor for developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapy.

In the context of drug development, this compound is being explored for its bioavailability and pharmacokinetic properties. Its low molecular weight and polar functional groups contribute to its favorable ADME profile (Absorption, Distribution, Metabolism, and Excretion), a critical factor in modern pharmaceutical design. Additionally, its potential applications in neuroprotective agents and anti-inflammatory drugs are under investigation, addressing growing consumer interest in brain health and chronic disease management.

From a synthetic chemistry perspective, 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid offers advantages due to its scalable production and high purity. Manufacturers and researchers often prioritize compounds like this for their reproducibility and compatibility with automated synthesis platforms. This aligns with the industry's shift toward green chemistry and sustainable practices, which are increasingly important to environmentally conscious consumers and regulatory bodies.

The compound's relevance extends to academic research, where it is used as a model substrate for studying catalytic reactions and molecular interactions. Its structural complexity makes it an ideal candidate for computational chemistry studies, particularly in molecular docking and quantitative structure-activity relationship (QSAR) analyses. These applications are particularly timely, given the rising demand for AI-driven drug discovery and machine learning in chemistry.

In summary, 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid (CAS No. 1369245-21-5) represents a promising area of research with broad implications for pharmaceutical innovation and biochemical applications. Its versatility, combined with growing interest in personalized medicine and sustainable synthesis, positions it as a compound of significant scientific and commercial value.